molecular formula C5H8F3NS B8530588 3,3,3-Trifluoro-2,2-dimethyl-thiopropionamide

3,3,3-Trifluoro-2,2-dimethyl-thiopropionamide

Cat. No.: B8530588
M. Wt: 171.19 g/mol
InChI Key: AJRLDIHDVSWNBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3,3-Trifluoro-2,2-dimethyl-thiopropionamide is a useful research compound. Its molecular formula is C5H8F3NS and its molecular weight is 171.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8F3NS

Molecular Weight

171.19 g/mol

IUPAC Name

3,3,3-trifluoro-2,2-dimethylpropanethioamide

InChI

InChI=1S/C5H8F3NS/c1-4(2,3(9)10)5(6,7)8/h1-2H3,(H2,9,10)

InChI Key

AJRLDIHDVSWNBX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=S)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.05 g (6.77 mmol) 3,3,3-trifluoro-2,2-dimethyl-propionamide and 1.48 g (3.66 mmol) Lawesson's reagent in 32 ml dry THF was stirred at reflux temperature for 20 h. After that the reaction mixture was cooled to room temperature and concentrated in vacuo. The residue was purified by chromatography on silicagel (heptane, EtOAc) to afford 0.81 g of the title compound as pure white crystals. MS: M+H=172.
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
1.48 g
Type
reactant
Reaction Step One
Name
Quantity
32 mL
Type
solvent
Reaction Step One

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